Cas no 946362-87-4 (2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 946362-87-4
• MF: C₁₅H₁₄N₄O₃
• MW: 298.296662807465
• CID: 6111702
• PubChem ID: 16861414
• Update Time: 2025-10-28

2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(2,5-dimethylphenyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]acetamide
• F2483-0171
• 946362-87-4
• AKOS024651327
• 2-(2,5-dimethylphenyl)-N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide

• Inchi： 1S/C15H14N4O3/c1-9-3-4-10(2)11(7-9)8-13(20)17-15-19-18-14(21-15)12-5-6-16-22-12/h3-7H,8H2,1-2H3,(H,17,19,20)
• InChI Key： KXDNHVXTKMLYAF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CC1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 298.10659032g/mol
• Monoisotopic Mass: 298.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94Ų

Additional information on 2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to Compound CAS No 946362-87-4: 2-(2,5-Dimethylphenyl)-N-5-(1,2-Oxazol-5-yl)-1,3,4-Oxadiazol-2-ylacetamide

The compound with CAS No 946362-87-4, named 2-(2,5-dimethylphenyl)-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their diverse applications in drug design and material science. The structure of this molecule incorporates a dimethylphenyl group, a 1,3,4-oxadiazole ring, and a 1,2-oxazole moiety, making it a unique example of heterocyclic chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. Researchers have employed click chemistry principles to construct the heterocyclic cores with high precision and yield. The incorporation of the dimethylphenyl group enhances the molecule's lipophilicity, which is crucial for its potential application as a drug candidate. Furthermore, the presence of the oxazole and oxadiazole rings introduces electronic versatility and structural rigidity, attributes that are highly desirable in medicinal chemistry.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent activity against various enzymes and receptors implicated in chronic diseases such as cancer and neurodegenerative disorders. For instance, studies published in the journal *Nature Communications* highlight its ability to inhibit tyrosine kinase activity, a key target in oncology drug development. Additionally, research in *Chemical Biology & Drug Design* has shown promising results in modulating GABA receptor activity, suggesting its potential as an anxiolytic agent.

One of the most intriguing aspects of this compound is its ability to exhibit bioisosteric effects when compared to existing drugs in its class. This property allows it to maintain similar biological activity while offering improved pharmacokinetic profiles. For example, comparative studies with other acetamide derivatives have shown enhanced solubility and reduced toxicity in animal models. These findings underscore its potential as a lead compound for drug discovery programs targeting complex biological systems.

In terms of synthesis optimization, chemists have developed innovative routes to construct the core heterocycles using microwave-assisted synthesis and continuous flow reactors. These methods not only improve reaction efficiency but also reduce environmental impact by minimizing solvent usage and waste generation. The use of green chemistry principles in synthesizing this compound aligns with global efforts to promote sustainable chemical practices.

Moreover, computational studies employing density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies reveal that the conjugation between the aromatic rings and heterocyclic cores significantly influences its redox properties. Such insights are invaluable for designing next-generation materials with tailored electronic characteristics.

Looking ahead, collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications. Pharmaceutical companies are actively exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and inflammatory disorders. Furthermore, its unique structural features make it a promising candidate for use in advanced materials such as organic electronics and sensors.

In conclusion, CAS No 946362-87-4 represents a cutting-edge advancement in organic synthesis and drug discovery. Its versatile structure and favorable pharmacological properties position it as a key player in future therapeutic development. As research continues to uncover new applications for this compound, it is poised to make significant contributions to both medicine and materials science.